zinc;octadecanoate
zinc;octadecanoate
The thermal decomposition of zinc stearate was studied.
The effect of zinc stearate on mechanical properties and on thermal stability of plastigels obtained from polyvinylchloride and dioctylphthalate plastisols was studied. Zinc stearate decreases the melt viscosity of the ionomeric blend of maleated ethylene-propylene-diene monomers and maleated high-density polyethylene.
Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
The effect of zinc stearate on mechanical properties and on thermal stability of plastigels obtained from polyvinylchloride and dioctylphthalate plastisols was studied. Zinc stearate decreases the melt viscosity of the ionomeric blend of maleated ethylene-propylene-diene monomers and maleated high-density polyethylene.
Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
Brand Name:
Vulcanchem
CAS No.:
557-05-1
VCID:
VC21209098
InChI:
InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);
SMILES:
CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2]
Molecular Formula:
C18H36O2Zn
Molecular Weight:
349.9 g/mol
zinc;octadecanoate
CAS No.: 557-05-1
Cat. No.: VC21209098
Molecular Formula: C18H36O2Zn
Molecular Weight: 349.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The thermal decomposition of zinc stearate was studied. The effect of zinc stearate on mechanical properties and on thermal stability of plastigels obtained from polyvinylchloride and dioctylphthalate plastisols was studied. Zinc stearate decreases the melt viscosity of the ionomeric blend of maleated ethylene-propylene-diene monomers and maleated high-density polyethylene. Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic. |
|---|---|
| CAS No. | 557-05-1 |
| Molecular Formula | C18H36O2Zn |
| Molecular Weight | 349.9 g/mol |
| IUPAC Name | octadecanoic acid;zinc |
| Standard InChI | InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20); |
| Standard InChI Key | XIVNZHXRIPJOIZ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)O.[Zn] |
| Colorform | White powder free from gritiness Fine, soft, bulky powde |
| Flash Point | 530 °F (NIOSH, 2016) 530 °F Open Cup 277 °C o.c. 530°F (open cup) (oc) 530°F |
| Melting Point | 266 °F (NIOSH, 2016) 130 °C 266°F |
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